![molecular formula C19H13Cl2NO B2666426 N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide CAS No. 313551-47-2](/img/structure/B2666426.png)
N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide, commonly known as DPC, is a synthetic compound that has been extensively studied for its potential use in scientific research. DPC belongs to the class of compounds known as cannabinoid receptor agonists, which are compounds that activate the cannabinoid receptors in the body.
Scientific Research Applications
Antipathogenic Activity
N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide derivatives have been synthesized and characterized for their antipathogenic activity, particularly against bacteria known for biofilm formation such as Pseudomonas aeruginosa and Staphylococcus aureus. These derivatives demonstrate potential as novel antimicrobial agents with antibiofilm properties, suggesting their use in developing treatments against resistant bacterial infections (Limban, Marutescu, & Chifiriuc, 2011).
Synthesis and Characterization
The compound has been involved in the synthesis and characterization of various organic compounds, showing the versatility of its chemical structure in the formation of complex molecules. For example, N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives were synthesized, indicating the utility of the core structure in creating compounds with potential for further pharmacological evaluation (Özer, Arslan, VanDerveer, & Külcü, 2009).
Antimicrobial Activities
Some derivatives have been evaluated for their antimicrobial activities, showing significant inhibition on bacterial and fungal growth. This supports the potential use of these compounds in antimicrobial therapy, highlighting the broad spectrum of activities that such derivatives can exhibit (Akbari, Kachhadia, Tala, Bapodra, Dhaduk, Joshi, Mehta, & Pathak, 2008).
Anticonvulsant Properties
Research into the crystal structures of anticonvulsant enaminones related to the chemical structure of N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide has provided insights into their potential therapeutic applications. The structural analysis of these compounds contributes to understanding their mechanism of action and optimizing their anticonvulsant properties (Kubicki, Bassyouni, & Codding, 2000).
Anticancer Activity
The structure has also been implicated in the synthesis of new thiophene derivatives with potential biological activities, including anticancer activity. This suggests its role in developing novel therapeutic agents targeting cancer, further emphasizing the compound's importance in medicinal chemistry research (Atta & Abdel‐Latif, 2021).
properties
IUPAC Name |
N-(2,5-dichlorophenyl)-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Cl2NO/c20-16-10-11-17(21)18(12-16)22-19(23)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRKSAJNBVGIOBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.